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Compound of Interest

Compound Name: (+)-Meayamycin B

CAS No.: 1020210-12-1

Cat. No.: B014298

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of the structure-activity relationship (SAR) of

early Meayamycin analogs, potent anti-cancer agents that function by modulating pre-mRNA

splicing. This document summarizes key quantitative data, details relevant experimental

protocols, and visualizes the underlying biological pathways and experimental workflows.

Introduction to Meayamycin and its Mechanism of
Action
Meayamycin is a synthetic analog of the natural product FR901464, which was first isolated

from the bacterium Pseudomonas sp. 2663.[1] Both FR901464 and its analogs exhibit potent

antiproliferative activity against a range of cancer cell lines at nanomolar to picomolar

concentrations.[1][2] The primary molecular target of these compounds is the Splicing Factor

3b (SF3b) complex, a core component of the spliceosome.[2] By binding to the SF3b1 subunit,

Meayamycin and its analogs inhibit pre-mRNA splicing, leading to cell cycle arrest and

apoptosis.[3]
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A key downstream effect of SF3b1 inhibition by Meayamycin is the modulation of alternative

splicing of the Myeloid Cell Leukemia 1 (MCL-1) pre-mRNA.[4][5] This results in a shift from the

production of the anti-apoptotic Mcl-1 long isoform (Mcl-1L) to the pro-apoptotic Mcl-1 short

isoform (Mcl-1S).[3][4][5] This alteration in the Mcl-1L/Mcl-1S ratio is a critical factor in the

induction of apoptosis in cancer cells treated with these compounds.[4][5]

Quantitative Structure-Activity Relationship (SAR)
Data
The antiproliferative activity of Meayamycin and its early analogs has been evaluated against

various human cancer cell lines. The following tables summarize the 50% growth inhibition

(GI50) values, providing a quantitative basis for understanding the SAR of this compound

class.

Table 1: Antiproliferative Activity (GI50, nM) of Meayamycin and its Analogs against Various

Cancer Cell Lines

Compo
und/Ana
log

HCT-116
(Colon)

LS174T
(Colon)

A549
(Lung)

NCI-
H1299
(Lung)

MCF-7
(Breast)

MDA-
MB-231
(Breast)

PC-3
(Prostat
e)

Meayam

ycin
0.66 - 1.3 - <0.05 <0.05 0.95

Meayam

ycin B
- - - - - - -

Meayam

ycin D
2.1 2.5 2.3 2.0 2.1 1.8 2.4

2'-Me

Meayam

ycin D

127 240 183 - - - -

3'-Me

Meayam

ycin D

4.6 7.2 5.9 - - - -
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Data compiled from multiple sources.[1][6][7]

Table 2: Antiproliferative Activity (GI50, nM) of Meayamycin B in Leukemia Cell Lines

Cell Line Cell Type GI50 (nM)

CCRF-CEM T-ALL 0.07 - 0.16

OCI-AML3 AML 0.07 - 0.16

KG1a AML 0.07 - 0.16

Data from a 72h MTT assay.[3]

Experimental Protocols
This section provides detailed methodologies for the key experiments used to characterize the

activity of Meayamycin analogs.

Cell Viability and Antiproliferative Assay (MTT Assay)
The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric

method used to assess cell viability and the antiproliferative effects of compounds.

Principle: In living cells, mitochondrial dehydrogenases reduce the yellow tetrazolium salt MTT

to purple formazan crystals. The amount of formazan produced is proportional to the number of

viable cells.

Protocol:

Cell Seeding: Plate cells in a 96-well plate at a predetermined optimal density (e.g., 0.5-1.0 x

10^5 cells/mL for suspension cells, or 1x10^4 to 1.5x10^5 cells/mL for adherent cells) in a

final volume of 100 µL of culture medium.[8] Incubate overnight at 37°C in a 5% CO2

humidified atmosphere to allow for cell attachment (for adherent cells).

Compound Treatment: Prepare serial dilutions of the Meayamycin analogs in culture

medium. Add the desired concentrations of the compounds to the wells. Include a vehicle

control (e.g., DMSO) and a positive control.
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Incubation: Incubate the plates for a specified period, typically 72 hours, at 37°C in a 5%

CO2 humidified atmosphere.[3][8]

MTT Addition: After the incubation period, add 10-50 µL of MTT solution (typically 5 mg/mL in

PBS) to each well.[8][9][10]

Formazan Formation: Incubate the plates for 3-4 hours at 37°C to allow for the formation of

formazan crystals.[10][11]

Solubilization: Add 150 µL of a solubilization solution (e.g., 4 mM HCl, 0.1% NP40 in

isopropanol) to each well to dissolve the formazan crystals.[10] The plate can be shaken on

an orbital shaker for 15 minutes to aid dissolution.[9][10]

Absorbance Reading: Measure the absorbance of each well at a wavelength of 570 nm

using a microplate reader. A reference wavelength of 630 nm or higher can be used to

subtract background absorbance.[9][12]

Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and

determine the GI50 values by plotting the percentage of viability against the log of the

compound concentration and fitting the data to a sigmoidal dose-response curve.

In Vitro Pre-mRNA Splicing Inhibition Assay
This assay assesses the ability of compounds to inhibit the splicing of a pre-mRNA substrate in

a cell-free system.

Principle: A radiolabeled pre-mRNA substrate is incubated with nuclear extract containing the

spliceosome machinery in the presence or absence of the test compound. The inhibition of

splicing is visualized by analyzing the RNA products on a denaturing polyacrylamide gel.

Protocol:

Preparation of Radiolabeled Pre-mRNA: Generate a uniformly 32P-labeled pre-mRNA

substrate (e.g., AdML pre-mRNA) by in vitro transcription using T7 RNA polymerase. Purify

the labeled pre-mRNA by gel electrophoresis.
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Nuclear Extract Preparation: Prepare nuclear extracts from a suitable cell line, such as HeLa

cells, that are rich in splicing factors.

Splicing Reaction: Set up splicing reactions containing the 32P-labeled pre-mRNA, nuclear

extract, and the Meayamycin analog at various concentrations in a splicing buffer. The buffer

typically contains ATP and other necessary co-factors.

Incubation: Incubate the reaction mixtures at 30°C for a defined period, for example, 60

minutes, to allow the splicing reaction to proceed.

RNA Extraction and Analysis: Stop the reaction and extract the RNA. Analyze the RNA

products by electrophoresis on a denaturing polyacrylamide gel.

Visualization: Visualize the radiolabeled RNA bands by autoradiography. The inhibition of

splicing is indicated by a decrease in the amount of spliced mRNA and an accumulation of

pre-mRNA and splicing intermediates.

Visualizations: Pathways and Workflows
The following diagrams, generated using the DOT language, illustrate key biological pathways

and experimental workflows related to the SAR of Meayamycin analogs.
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Caption: Meayamycin inhibits the SF3b complex, leading to altered splicing of MCL-1 and

promoting apoptosis.
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Caption: A typical experimental workflow for the structure-activity relationship studies of

Meayamycin analogs.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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